Methyl 3-butyl-1-formylcyclobutane-1-carboxylate

• CAS RN: 828271-34-7
• Molecular Formula: C11H18O3
• Molecular Weight: 198.26 g/mol
• IUPAC Name: methyl 3-butyl-1-formylcyclobutane-1-carboxylate
• InChI: InChI=1S/C11H18O3/c1-3-4-5-9-6-11(7-9,8-12)10(13)14-2/h8-9H,3-7H2,1-2H3
• InChI Key: WYEKAJSTOXYOFA-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1CC(C1)(C=O)C(=O)OC

Description

Methyl 3-butyl-1-formylcyclobutane-1-carboxylate is a useful research compound. Its molecular formula is C11H18O3 and its molecular weight is 198.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 3-butyl-cyclobutane-1,1-dicarboxylic acid dimethyl ester (8.37 g, 36.7 mmol) in diethyl ether (300 mL) at −78° C. under a nitrogen atmosphere was added diisobutylaluminum hydride (1.5M in toluene, 49 mL, 73.4 mmol) dropwise. After 2.5 h, the reaction mixture was quenched with saturated aqueous NH4Cl solution (150 mL) then with 1N HCl solution (150 mL). The aqueous phase was extracted with diethyl ether (100 mL×5), was dried (MgSO4) and was evaporated in vacuo to yield the title compound as a clear, colorless oil (7.2 g, 100%) which was used without further purification. MH+199.